![molecular formula C5H9NOS B2755060 (5S)-5-methylthiomorpholin-3-one CAS No. 2380559-55-5](/img/structure/B2755060.png)
(5S)-5-methylthiomorpholin-3-one
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Overview
Description
“(5S)-5-methylthiomorpholin-3-one” is a chemical compound with the CAS Number: 2380559-55-5 . It has a molecular weight of 131.2 and its IUPAC name is (S)-5-methylthiomorpholin-3-one . The compound is typically stored at 4 degrees Celsius and is usually in powder form .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C5H9NOS/c1-4-2-8-3-5 (7)6-4/h4H,2-3H2,1H3, (H,6,7)/t4-/m0/s1 . This code provides a specific description of the compound’s molecular structure.Physical And Chemical Properties Analysis
“this compound” is a powder that is stored at 4 degrees Celsius .Scientific Research Applications
Neuropharmacology and Serotonergic System
Research on serotonin (5-HT) receptors and the serotonergic system involves understanding the molecular biology of 5-HT receptors, which are crucial for the effects serotonin produces in the body. The study of brain serotonergic systems with labeled α‐methyl‐l‐tryptophan, an artificial amino acid, highlights methodologies for determining brain 5-HT synthesis rates, which could be relevant for compounds affecting the serotonergic system (Boess & Martin, 1994); (Diksic & Young, 2001).
Medicinal Chemistry: Antimalarial and Antimicrobial Agents
In the context of medicinal chemistry, studies on methionine recycling pathways and antimalarial drug design provide insights into the development of novel drugs targeting specific biochemical pathways. Such research identifies potential targets for antimalarial drugs and underscores the importance of biochemical pathway elucidation in drug development (Sufrin et al., 1995).
Biochemical Research: Corrosion Inhibition
The study of corrosion inhibitors, such as triazole derivatives for mild steel in acidic solutions, demonstrates the application of chemical compounds in materials science and engineering. This research not only contributes to the understanding of corrosion mechanisms but also to the development of more effective corrosion inhibitors, showcasing the interdisciplinary applications of chemical compounds (Hassan et al., 2007).
Safety and Hazards
Properties
IUPAC Name |
(5S)-5-methylthiomorpholin-3-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H9NOS/c1-4-2-8-3-5(7)6-4/h4H,2-3H2,1H3,(H,6,7)/t4-/m0/s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YKMWFCOHFQMQQT-BYPYZUCNSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CSCC(=O)N1 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@H]1CSCC(=O)N1 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H9NOS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
131.20 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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